Cas no 62869-96-9 (2-Propenoic acid, 3-(1,3-diphenyl-1H-furo[3,2-c]pyrazol-5-yl)-)

• Product name: 2-Propenoic acid, 3-(1,3-diphenyl-1H-furo[3,2-c]pyrazol-5-yl)-
• CAS No: 62869-96-9
• MF: C₂₀H₁₄N₂O₃
• MW: 330.336764812469
• CID: 429660
• PubChem ID: 71382149

2-Propenoic acid, 3-(1,3-diphenyl-1H-furo[3,2-c]pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1,3-diphenyl-1H-furo[3,2-c]pyrazol-5-yl)-
• 3-(1,3-diphenylfuro[3,2-c]pyrazol-5-yl)prop-2-enoic acid
• 3-(1,3-Diphenyl-1H-furo[3,2-c]pyrazol-5-yl)prop-2-enoic acid
• 62869-96-9
• DTXSID60804546

• Inchi： InChI=1S/C20H14N2O3/c23-18(24)12-11-16-13-17-20(25-16)19(14-7-3-1-4-8-14)21-22(17)15-9-5-2-6-10-15/h1-13H,(H,23,24)
• InChI Key： PMWXDVIEWQFORR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NN(C3=C2OC(=C3)C=CC(=O)O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 330.10052
• Monoisotopic Mass: 330.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.26